Cas no 1807179-99-2 (Ethyl 3-cyano-5-formyl-4-methoxybenzoate)

• Product Name: Ethyl 3-cyano-5-formyl-4-methoxybenzoate
• CAS No: 1807179-99-2
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 4957147
• Update Time: 2025-06-29

Ethyl 3-cyano-5-formyl-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-formyl-4-methoxybenzoate

• Inchi： 1S/C12H11NO4/c1-3-17-12(15)8-4-9(6-13)11(16-2)10(5-8)7-14/h4-5,7H,3H2,1-2H3
• InChI Key： LOACLXDVDQWSJT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C#N)C(=C(C=O)C=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 333
• XLogP3: 1.3
• Topological Polar Surface Area: 76.4

Additional information on Ethyl 3-cyano-5-formyl-4-methoxybenzoate

Ethyl 3-cyano-5-formyl-4-methoxybenzoate

Ethyl 3-cyano-5-formyl-4-methoxybenzoate, also known by its CAS number 1807179-99-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a benzoate backbone with substituents at positions 3, 4, and 5. The presence of a cyano group (-CN) at position 3, a methoxy group (-OCH₃) at position 4, and a formyl group (-CHO) at position 5 makes it a versatile molecule with potential applications in various areas.

The molecular structure of Ethyl 3-cyano-5-formyl-4-methoxybenzoate is intriguing due to the combination of electron-withdrawing and electron-donating groups on the aromatic ring. The cyano group is a strong electron-withdrawing group, while the methoxy group is an electron-donating group. This creates a balance of electronic effects that can influence the reactivity and stability of the molecule. The formyl group, being an aldehyde functional group, adds to the complexity of the molecule by introducing additional reactivity and potential for further chemical modifications.

Recent studies have highlighted the potential of Ethyl 3-cyano-5-formyl-4-methoxybenzoate in the development of advanced materials, particularly in the field of organic electronics. The compound's ability to undergo various chemical reactions, such as nucleophilic addition and condensation reactions, makes it a valuable precursor for synthesizing more complex molecules with tailored properties. For instance, researchers have explored its use in the synthesis of conjugated polymers, which are essential components in modern electronic devices such as organic light-emitting diodes (OLEDs) and flexible electronics.

In addition to its role in materials science, Ethyl 3-cyano-5-formyl-4-methoxybenzoate has shown promise in medicinal chemistry. The compound's structure allows for interactions with biological systems, making it a potential candidate for drug development. Recent studies have focused on its ability to modulate cellular signaling pathways and its potential as an anti-inflammatory or anti-cancer agent. These findings underscore the importance of further research into the biological activity of this compound.

The synthesis of Ethyl 3-cyano-5-formyl-4-methoxybenzoate involves a series of well-established organic reactions. Typically, the compound is synthesized through a multi-step process that includes Friedel-Crafts acylation, cyanation, and alkylation reactions. The choice of reagents and reaction conditions plays a critical role in ensuring high yields and purity of the final product. Researchers have also explored alternative synthetic routes to improve efficiency and reduce costs, making this compound more accessible for large-scale applications.

From an environmental perspective, Ethyl 3-cyano-5-formyl-4-methoxybenzoate has been studied for its biodegradability and toxicity profiles. Initial assessments suggest that the compound is not inherently hazardous under normal conditions; however, further studies are required to fully understand its impact on ecosystems and human health.

In conclusion, Ethyl 3-cyano-5-formyl-4-methoxybenzoate (CAS No: 1807179-99-2) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique molecular structure and reactivity make it an invaluable tool in organic synthesis, materials science, and medicinal chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing technological and therapeutic innovations.